![molecular formula C12H7ClN2 B3050155 Benzo[h]-1,6-naphthyridine, 5-chloro- CAS No. 23985-96-8](/img/structure/B3050155.png)
Benzo[h]-1,6-naphthyridine, 5-chloro-
Overview
Description
Benzo[h]-1,6-naphthyridine, 5-chloro- is a heterocyclic aromatic organic compound. It can be visualized as a fusion of benzene and imidazole rings. In its solid form, it appears as white tabular crystals .
Synthesis Analysis
The synthesis of benzimidazole involves the condensation of o-phenylenediamine with formic acid or its equivalent, trimethyl orthoformate. The reaction proceeds as follows: [C_6H_4(NH_2)_2 + HC(OCH_3)_3 \rightarrow C_6H_4N(NH)CH + 3CH_3OH] Substituted derivatives can be obtained by using aldehydes instead of formic acid, followed by oxidation .
Molecular Structure Analysis
The molecular formula of 5-chloro-benzo[h]-1,6-naphthyridine is C7H5ClN2 . Its molar mass is approximately 172.57 g/mol . The compound’s structure consists of a chlorinated benzene ring fused with a naphthyridine ring.
Chemical Reactions Analysis
- Coordination Chemistry : The compound serves as a ligand in coordination complexes. Notably, N-ribosyl-dimethylbenzimidazole is found in vitamin B12 .
Physical And Chemical Properties Analysis
Safety and Hazards
properties
IUPAC Name |
5-chlorobenzo[h][1,6]naphthyridine |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H7ClN2/c13-12-9-5-3-7-14-11(9)8-4-1-2-6-10(8)15-12/h1-7H |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LVKDNSZJOIAGHP-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)C3=C(C=CC=N3)C(=N2)Cl |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H7ClN2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40448442 |
Source
|
| Record name | Benzo[h]-1,6-naphthyridine, 5-chloro- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40448442 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
214.65 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Benzo[h]-1,6-naphthyridine, 5-chloro- | |
CAS RN |
23985-96-8 |
Source
|
| Record name | Benzo[h]-1,6-naphthyridine, 5-chloro- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40448442 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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